Cas no 2097884-21-2 (2-(2H-1,3-benzodioxol-5-yl)-N-(4-methylidenecyclohexyl)acetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methylidenecyclohexyl)acetamide
• CAS No: 2097884-21-2
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 5468150
• Update Time: 2025-05-23

2-(2H-1,3-benzodioxol-5-yl)-N-(4-methylidenecyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methylidenecyclohexyl)acetamide
• 2-(1,3-benzodioxol-5-yl)-N-(4-methylidenecyclohexyl)acetamide

• Inchi： 1S/C16H19NO3/c1-11-2-5-13(6-3-11)17-16(18)9-12-4-7-14-15(8-12)20-10-19-14/h4,7-8,13H,1-3,5-6,9-10H2,(H,17,18)
• InChI Key： QZGVPYXGXYHJOM-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=C2C(=C1)OCO2)NC1CCC(=C)CC1

Computed Properties

• Exact Mass: 273.13649347 g/mol
• Monoisotopic Mass: 273.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6
• Molecular Weight: 273.33

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methylidenecyclohexyl)acetamide

Compound CAS No 2097884-21-2: A Comprehensive Overview

The compound with CAS No 2097884-21-2, also known as 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methylidenecyclohexyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science.

Benzodioxole derivatives, such as the benzodioxol moiety present in this compound, are well-known for their biological activity and stability. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, making them valuable targets for drug design. The cyclohexyl group attached to the molecule further enhances its versatility, as it contributes to both hydrophobic interactions and conformational flexibility.

The synthesis of N-(4-methylidenecyclohexyl)acetamide derivatives has been optimized in recent years, with researchers focusing on improving yield and purity through advanced catalytic methods. These advancements have enabled the exploration of this compound's properties in greater depth, including its thermal stability, solubility, and reactivity under various conditions.

In terms of applications, this compound has shown promise in the development of bioactive molecules for therapeutic purposes. Its ability to interact with specific biological targets makes it a candidate for anti-inflammatory, anti-cancer, and neuroprotective agents. Furthermore, its structural adaptability allows for modifications that could enhance its pharmacokinetic properties, such as bioavailability and half-life.

Recent research has also explored the use of this compound in material science, particularly in the creation of novel polymers and coatings. Its unique electronic properties and resistance to environmental factors make it a potential candidate for advanced materials with applications in electronics and aerospace.

Despite its potential, further studies are required to fully understand the scope of this compound's applications. Collaborative efforts between chemists, biologists, and engineers are essential to unlock its full potential and bring it closer to practical use.